Cas no 883107-64-0 (2-Propenal,3-(2-chloro-6-fluorophenyl)-)

• Product Name: 2-Propenal,3-(2-chloro-6-fluorophenyl)-
• CAS No: 883107-64-0
• MF: C₉H₆ClFO
• MW: 184.594745159149
• CID: 710377
• Update Time: 2024-01-31

2-Propenal,3-(2-chloro-6-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal,3-(2-chloro-6-fluorophenyl)-
• (E)-3-(2-chloro-6-fluorophenyl)acrylaldehyde
• 2-CHLORO-4-FLUOROCINNAMALDEHYDE
• 2-Chloro-6-fluorocinnamaldehyde
• 3-(2-Chloro-6-Fluorophenyl)-2-Propenal
• 2-Propenal, 3-(2-chloro-6-fluorophenyl)-

• Inchi： 1S/C9H6ClFO/c10-8-4-1-5-9(11)7(8)3-2-6-12/h1-6H
• InChI Key： CULZNIOWOCPUHH-UHFFFAOYSA-N
• SMILES： C(=O)C=CC1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 184.00900
• Monoisotopic Mass: 184.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.282
• Boiling Point: 278.5°C at 760 mmHg
• Flash Point: 122.2°C
• Refractive Index: 1.57
• PSA: 17.07000
• LogP: 2.69120